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Compound of Interest

Compound Name: Almecillin

Cat. No.: B1209171 Get Quote

Disclaimer: Information regarding "Almecillin" is not readily available in the public domain. The

following technical support guide has been developed using data for Amoxicillin, a structurally

similar and well-documented β-lactam antibiotic from the penicillin family. The principles of

stability, storage, and degradation discussed herein are generally applicable to many penicillin

derivatives and can serve as a valuable resource for researchers working with similar

compounds.

This guide provides researchers, scientists, and drug development professionals with essential

information on the formulation stability and storage of penicillin-type antibiotics, with a focus on

Amoxicillin as a representative compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that affect the stability of Amoxicillin in solution? A: The main

factors influencing Amoxicillin stability are pH, temperature, and the presence of moisture.[1][2]

Hydrolysis of the β-lactam ring is the principal degradation pathway, which is accelerated under

acidic and alkaline conditions, as well as at elevated temperatures.[3][4]

Q2: What is the optimal pH for maintaining Amoxicillin stability in aqueous solutions? A:

Amoxicillin solutions are most stable in the pH range of 5 to 8.[5] Degradation increases

significantly in more acidic or alkaline environments.[3]

Q3: What are the recommended storage conditions for Amoxicillin formulations? A:
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Solid Forms (Capsules, Tablets): Should be stored at room temperature (20°C to 25°C or

68°F to 77°F) in a dry place, protected from moisture and light.[2][6]

Liquid Suspensions (Reconstituted): It is preferable to store reconstituted liquid suspensions

in a refrigerator (2°C to 8°C or 36°F to 46°F).[1][2][7] They should not be frozen.[2][7]

Unused liquid medication should typically be discarded after 14 days.[7]

Q4: Can Amoxicillin solutions be frozen for long-term storage? A: While some penicillins can be

frozen at -20°C for extended stability, freezing is generally not recommended for reconstituted

Amoxicillin suspensions as it can affect the formulation's integrity.[2][7][8][9] For research

purposes, stock solutions may be aliquoted and stored at -70°C for up to 3 months.[9]

Q5: What are the common degradation products of Amoxicillin? A: The primary degradation

product is Amoxicilloic acid, formed by the hydrolysis of the β-lactam ring.[4] Other identified

degradation products include Amoxicillin penicilloic acid, Amoxicillin penilloic acid, and

Amoxicillin 2',5'-diketopiperazine.[10]
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Problem Possible Cause Recommended Solution

Loss of antibacterial activity in

an in-vitro experiment.

Degradation of Amoxicillin in

the experimental medium due

to improper pH or temperature.

Ensure the pH of the culture

medium is within the optimal

range for Amoxicillin stability

(pH 5-8).[5] Prepare fresh

solutions for each experiment

and avoid prolonged storage at

room temperature.

Precipitation observed in a

refrigerated Amoxicillin

solution.

The concentration of the

solution may exceed its

solubility at lower

temperatures.

Prepare solutions at

concentrations known to be

soluble at the intended storage

temperature. If precipitation

occurs, gently warm the

solution to room temperature

and agitate to redissolve

before use, provided it has not

been stored for an extended

period.

Inconsistent results in stability

studies.

Repeated freeze-thaw cycles

of stock solutions.

Aliquot stock solutions into

single-use volumes to avoid

the detrimental effects of

repeated freezing and thawing.

[9]

Discoloration or change in

odor of the Amoxicillin

formulation.

Significant chemical

degradation has likely

occurred.

Discard the formulation

immediately. Do not use if

there are any visual or

olfactory signs of degradation.

[2]

Data Presentation: Amoxicillin Stability
The following tables summarize quantitative data on the stability of Amoxicillin under various

conditions.

Table 1: Stability of Amoxicillin in Solution at Different Temperatures
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Temperature
Time to 10% Degradation
(T₉₀)

Reference

4°C (39°F) 80.3 hours [11]

25°C (77°F) 24.8 hours [11]

37°C (99°F) 9 hours [11]

Table 2: Stability of Reconstituted Oral Penicillin Suspensions

Penicillin
Storage
Temperature

Stability (≥90% of
original activity)

Reference

Amoxicillin -20°C (-4°F) At least 60 days [8]

Amoxicillin -10°C (14°F)
Less than 60 days

(88% at 60 days)
[8]

Amoxicillin 0°C (32°F)
Less than 60 days

(87% at 60 days)
[8]

Ampicillin -20°C (-4°F) At least 60 days [8]

Penicillin V Potassium -20°C (-4°F) At least 60 days [8]

Experimental Protocols
Protocol: Stability-Indicating HPLC Method for Amoxicillin

This protocol outlines a general procedure for assessing the stability of Amoxicillin solutions

using High-Performance Liquid Chromatography (HPLC), which is crucial for separating the

intact drug from its degradation products.[4]

1. Materials and Reagents:

Amoxicillin reference standard

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Phosphate buffer (pH 5.0)

Water (HPLC grade)

0.1 M Hydrochloric acid (for forced degradation)

0.1 M Sodium hydroxide (for forced degradation)

3% Hydrogen peroxide (for forced degradation)

2. Chromatographic Conditions (Example):

Column: C18, 4.6 mm x 250 mm, 5 µm

Mobile Phase: A mixture of phosphate buffer and acetonitrile (e.g., 95:5 v/v)

Flow Rate: 1.0 mL/min

Detection: UV at 230 nm

Injection Volume: 20 µL

Temperature: Ambient

3. Preparation of Solutions:

Standard Solution: Accurately weigh and dissolve the Amoxicillin reference standard in the

mobile phase to obtain a known concentration (e.g., 100 µg/mL).

Sample Solution: Prepare the Amoxicillin formulation in the desired buffer and at the

intended concentration for the stability study.

4. Forced Degradation Study:

To validate the stability-indicating nature of the method, expose the Amoxicillin solution to

stress conditions:
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Acid Hydrolysis: Mix with 0.1 M HCl and heat.

Base Hydrolysis: Mix with 0.1 M NaOH at room temperature.

Oxidation: Mix with 3% H₂O₂ at room temperature.

Thermal Degradation: Heat the solution.

Photodegradation: Expose the solution to UV light.

Analyze the stressed samples by HPLC to ensure the degradation product peaks are well-

resolved from the parent Amoxicillin peak.

5. Stability Study Procedure:

Prepare a fresh Amoxicillin solution.

Divide the solution into aliquots and store them under the desired test conditions (e.g.,

different temperatures, pH values).

At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each

condition.

Inject the sample into the HPLC system and record the peak area for Amoxicillin.

6. Data Analysis:

Calculate the percentage of Amoxicillin remaining at each time point relative to the initial

concentration (time 0).

Plot the percentage of remaining Amoxicillin against time for each storage condition to

determine the degradation kinetics.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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